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An In-depth Technical Guide to Plastics Microbial Biodegradation Databases

The escalating crisis of plastic pollution has catalyzed research into sustainable remediation

strategies, with a significant focus on the microbial biodegradation of synthetic polymers. As the

volume of data on plastic-degrading microorganisms, enzymes, and metabolic pathways

expands, specialized databases have become indispensable tools for researchers. This guide

provides a technical overview of core databases in this field, detailing their structure, the data

they house, and the experimental protocols used to generate this information. It is intended for

researchers, scientists, and professionals seeking a structured introduction to the digital

resources available for studying the microbial breakdown of plastics.

Overview of Key Plastics Biodegradation Databases
Several key databases serve as central repositories for information on plastic biodegradation.

These platforms collate data from scientific literature, offering curated and searchable access

to microorganisms, enzymes, and genetic information. They are vital for identifying novel

biocatalysts and understanding the mechanisms of polymer degradation.

Table 1: Core Plastics Microbial Biodegradation Databases
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Database Name Core Focus Key Features Data Types

PlasticDB

A comprehensive, up-

to-date collection of

microorganisms and

proteins reported to

biodegrade plastics.[1]

[2][3]

Includes analytical

tools for

genomes/metagenom

es, in-silico predicted

protein structures, and

metadata on

experimental

methods.[2][4][5]

Microorganisms,

Proteins, Pathways,

Experimental

Methods.[3]

PMBD (Plastics

Microbial

Biodegradation

Database)

One of the first

databases, providing

manually curated

information on the

microbial

biodegradation of

plastics.[6][7]

Features literature-

confirmed

microorganisms and

genes, along with

predicted enzyme

sequences from

UniProt.[6]

Microorganisms,

Genes, Predicted

Enzymes.[6][7]

PAZy (Plastics-Active

Enzymes Database)

Exclusively lists

biochemically

characterized and

experimentally verified

enzymes that act on

synthetic polymers.[8]

[9]

Focuses on

hydrolases with

proven activity on

plastics like PET and

PUR, excluding

unverified or putative

enzymes.[8][9]

Biochemically Verified

Enzymes, Sequence

Motifs.[8]

Plastizyme

A central hub

designed to unify and

centralize data from

other plastic-

degrading enzyme

databases.[10]

Aims to streamline

research by providing

a single,

comprehensive data

source.[10]

Enzymes,

Microorganisms.[10]
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Plastic-MBR DB

A curated database

designed for multi-

omics applications to

screen genomes and

metagenomes for

plastic degradation

potential.[11]

Retrieves and

organizes bacterial

amino acid sequences

from specialized and

generic databases for

in-silico screening.[11]

Bacterial Protein

Sequences,

Homologs.[11]

Data Presentation: Key Microorganisms and
Enzymes
These databases catalog a wide array of microorganisms and enzymes with demonstrated or

putative roles in degrading various plastic polymers. The following tables summarize some of

the most frequently cited examples.

Table 2: Selected Microorganisms Involved in Plastic Biodegradation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12417318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417318/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plastic Type Microorganism Key Enzymes Source of Isolation

PET (Polyethylene

Terephthalate)
Ideonella sakaiensis PETase, MHETase

Plastic bottle recycling

facility

PET (Polyethylene

Terephthalate)
Bacillus sp. Hydrolases, Esterases

Various (Soil,

Compost)

PET (Polyethylene

Terephthalate)
Aspergillus sp. Cutinases, Esterases

Various (Soil,

Compost)[12]

PU (Polyurethane)
Pseudomonas

chlororaphis
Polyurethanases Soil, Wastewater[13]

PU (Polyurethane) Aspergillus versicolor Esterases, Ureases
Industrial wastewater,

Garbage soil[14]

PE (Polyethylene)
Bacillus sp.,

Enterobacter sp.

Alkane hydroxylases,

Laccases

Gut of wax moth

larvae (Galleria

mellonella)[15]

PE (Polyethylene) Streptomyces sp.
Lignin peroxidase

(LiP)

Wood-degrading

environments[16]

PS (Polystyrene)
Pseudomonas sp.,

Lysinibacillus sp.

Alkane

monooxygenase,

Alcohol

dehydrogenase

Landfill soil

PS (Polystyrene) Rhodococcus ruber Oxidoreductases Various[17]

Table 3: Key Enzymes in Plastic Biodegradation
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Enzyme EC Number
Plastic
Substrate(s)

Reaction
Catalyzed

Source
Organism
Example

PETase 3.1.1.101 PET

Hydrolyzes PET

into MHET,

BHET, and TPA.

[18][19]

Ideonella

sakaiensis[18]

MHETase 3.1.1.102 MHET

Hydrolyzes

MHET into

terephthalic acid

(TPA) and

ethylene glycol

(EG).[18]

Ideonella

sakaiensis[18]

Cutinases 3.1.1.74 PET, PU

Hydrolyzes ester

bonds in

polyesters.[20]

[21]

Fusarium solani,

Thermobifida

cellulosilytica[20]

[22]

Lipases 3.1.1.3 PET, PU
Hydrolyzes ester

bonds.[20][21]

Candida

antarctica[13]

Laccases 1.10.3.2 PE, PS

Oxidizes

phenolic and

non-phenolic

compounds,

initiating polymer

chain cleavage.

[16][20]

Aspergillus

flavus, Pleurotus

ostreatus[16]

Peroxidases

(e.g., LiP, MnP)

1.11.1.13,

1.11.1.14
PE, PS

Catalyze

oxidative

cleavage of

polymer

backbones.[20]

[21]

Streptomyces sp.

[16]
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Alkane

Hydroxylases

(e.g., AlkB)

1.14.15.3 PE, PS

Initiate

degradation by

hydroxylating C-

C bonds.[15][23]

Pseudomonas

putida[24]

Ureases 3.5.1.5 PU

Break down

urethane bonds.

[13]

Bacillus

megaterium[13]

Experimental Protocols for Assessing
Biodegradation
Verifying and quantifying microbial degradation of plastics requires robust and standardized

methodologies. The choice of method often depends on the type of polymer and the research

question.[25]

Table 4: Common Experimental Protocols for Assessing Plastic Biodegradation
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Method Principle
Information
Obtained

Advantages Limitations

Weight Loss

Measurement

Gravimetric

analysis of the

plastic material

before and after

microbial

incubation.[26]

[27]

Quantitative

measure of

overall material

loss.

Simple, direct,

and low-cost.[27]

Insensitive to

initial surface

degradation;

fillers and

plasticizers can

interfere with

results.[27]

Microscopy

(SEM, AFM)

Visualization of

the plastic

surface to

observe changes

in topography

and morphology.

[26]

Qualitative

evidence of

biodeterioration

(e.g., pits,

cracks, erosion,

biofilm

formation).[24]

High-resolution

visual proof of

microbial

interaction and

surface damage.

Not quantitative;

surface changes

may not correlate

directly with

polymer

breakdown.

Spectroscopy

(FTIR)

Measures

changes in the

infrared

spectrum of the

plastic, indicating

alterations in

chemical bonds.

[26]

Detection of new

functional groups

(e.g., carbonyl

C=O, hydroxyl

O-H) indicative of

oxidation.[28]

Provides direct

evidence of

chemical

modification of

the polymer

backbone.

Can be falsified

by the presence

of biomass;

interpretation can

be complex.[26]

Respirometry

(CO₂ Evolution /

O₂ Consumption)

Measures the

metabolic activity

of

microorganisms

by quantifying

gas exchange as

they consume

the plastic as a

carbon source.

[25][29]

Rate of

mineralization

(conversion of

polymer carbon

to CO₂).

Provides strong

evidence that the

plastic is being

used in microbial

metabolism.[25]

Requires

specialized

equipment; not

suitable for very

slow degradation

processes.
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Isotopic Labeling

(e.g., ¹³C)

The plastic

polymer is

synthesized

using a stable

isotope (¹³C),

which is then

traced into

microbial

biomass,

metabolic

byproducts, or

CO₂.[25]

Unambiguous

proof of polymer

assimilation or

mineralization by

the microbes.

Highly sensitive

and provides

definitive

evidence of

biodegradation.

Expensive and

requires

sophisticated

analytical

instruments (e.g.,

mass

spectrometry).

Clear Zone

Hydrolysis Test

Microbes are

grown on an

agar plate

containing an

emulsion of a

biodegradable

polymer. A clear

halo forms

around colonies

that secrete

degrading

enzymes.[25]

Rapid screening

and isolation of

microbes

producing

extracellular

polymer-

degrading

enzymes.

Effective for

initial screening

of hydrolysable

polyesters.

Not suitable for

recalcitrant, non-

hydrolysable

polymers like PE

or PS.[25]

Visualizing Degradation Pathways and Workflows
Understanding the logical sequence of experiments and the biochemical pathways of

degradation is crucial for research. The following diagrams, rendered in DOT language,

illustrate these processes.

Experimental and Logical Workflows
The first step in studying plastic biodegradation is often the isolation and confirmation of

capable microorganisms.
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Phase 1: Isolation & Screening

Phase 2: Degradation Confirmation

Phase 3: Advanced Analysis

Sample Collection
(e.g., Landfill Soil, Marine Debris)

Enrichment Culture
(Plastic as sole carbon source)

Isolation of Pure Cultures

Screening
(e.g., Clear Zone Assay)

Genomic & Transcriptomic Analysis

Incubation with Plastic Film/Powder

Weight Loss Measurement Surface Analysis (SEM/AFM) Chemical Analysis (FTIR)

Enzyme Identification & CharacterizationMetabolic Analysis
(CO2 Evolution / Isotope Tracing)

Click to download full resolution via product page

Caption: Workflow for identifying and characterizing plastic-degrading microbes.
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Biochemical Degradation Pathways
The biodegradation of PET is best understood through the action of enzymes from Ideonella

sakaiensis.[30] The bacterium secretes PETase to break down the polymer into smaller units,

which are then transported into the cell for final conversion by MHETase.[18]

Extracellular Space

Periplasm / Intracellular Space

PET Polymer MHET / BHET Hydrolysis

MHET / BHET

Transport

PETase
(Enzyme)

 acts on

Terephthalic Acid (TPA)

TCA Cycle
(Metabolism)

Ethylene Glycol (EG)

MHETase
(Enzyme)

 acts on  Hydrolysis

 Hydrolysis

Click to download full resolution via product page

Caption: Enzymatic degradation pathway of PET by Ideonella sakaiensis.

The biodegradation of polyurethane, particularly polyester-based PU, involves the microbial

secretion of enzymes that target both the ester and urethane linkages in the polymer chain.[13]

[31]
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Secreted Enzymes

Polyurethane Polymer

Oligomers & Monomers
(e.g., Diol, Diisocyanate derivatives)

 Enzymatic Cleavage

Central Metabolism

 Assimilation
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 acts on ester bonds

Ureases / Proteases

 acts on urethane bonds
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Caption: General pathway for microbial degradation of polyurethane.

Polystyrene is highly recalcitrant. Its degradation is thought to be initiated by oxidative enzymes

that introduce functional groups onto the polymer backbone, facilitating subsequent chain

cleavage.[24][32]
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(Hydroxylated/Carbonylated)
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Caption: Proposed pathway for the initial stages of polystyrene biodegradation.

Due to its stable C-C backbone, the biodegradation of polyethylene is extremely slow and often

requires an initial abiotic or biotic oxidation step to create attack points for microbial enzymes.

[15][23]
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Caption: Proposed pathway for the microbial degradation of polyethylene.

Conclusion and Future Directions
The development of specialized databases like PlasticDB, PMBD, and PAZy has been

instrumental in organizing the complex data landscape of plastic biodegradation.[1][6][9] These

resources provide a critical foundation for researchers to identify novel plastic-degrading

microorganisms and enzymes. Future progress in this field will likely depend on several key

areas:
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Enzyme Engineering: Modifying known plastic-degrading enzymes to enhance their activity,

stability, and efficiency.[22][31]

Synthetic Microbial Consortia: Designing and utilizing communities of different microbial

species that can work synergistically to break down complex plastic waste.[12][31]

Multi-Omics Approaches: Integrating genomics, transcriptomics, and proteomics data to gain

a deeper understanding of the metabolic pathways and regulatory networks involved in

plastic degradation.[31]

Database Integration: Continued efforts to centralize and standardize data across different

platforms to facilitate more comprehensive analyses.[10]

By leveraging these powerful databases and advanced biotechnological approaches, the

scientific community can accelerate the development of effective and eco-friendly solutions for

the global plastic pollution problem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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